Cas no 1142945-07-0 (TQTPA , Tris(4-(quinolin-8-yl)phenyl)aMine)

Tris(4-(quinolin-8-yl)phenyl)amine (TQTPA) is a high-performance organic compound featuring a triphenylamine core functionalized with quinoline groups. Its rigid, conjugated structure enhances thermal stability and charge-transport properties, making it suitable for optoelectronic applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices. The quinoline substituents contribute to strong electron-accepting characteristics, improving charge carrier mobility and device efficiency. TQTPA exhibits excellent film-forming ability and compatibility with common organic semiconductor matrices, facilitating its integration into thin-film architectures. Its tunable electronic properties also make it a valuable material for research in hole-transporting layers (HTLs) and host materials in phosphorescent OLEDs.
TQTPA , Tris(4-(quinolin-8-yl)phenyl)aMine structure
1142945-07-0 structure
Product name:TQTPA , Tris(4-(quinolin-8-yl)phenyl)aMine
CAS No:1142945-07-0
MF:C45H30N4
MW:626.746510028839
CID:4560980
PubChem ID:89824129

TQTPA , Tris(4-(quinolin-8-yl)phenyl)aMine Chemical and Physical Properties

Names and Identifiers

    • TQTPA , Tris(4-(quinolin-8-yl)phenyl)aMine
    • 4-(8-Quinolinyl)-N,N-bis[4-(8-quinolinyl)phenyl]benzenamine
    • SCHEMBL15283932
    • 1142945-07-0
    • Tris(4-(quinolin-8-yl)phenyl)amine
    • Inchi: 1S/C45H30N4/c1-7-34-10-4-28-46-43(34)40(13-1)31-16-22-37(23-17-31)49(38-24-18-32(19-25-38)41-14-2-8-35-11-5-29-47-44(35)41)39-26-20-33(21-27-39)42-15-3-9-36-12-6-30-48-45(36)42/h1-30H
    • InChI Key: JIPXYKHMDJAJNU-UHFFFAOYSA-N
    • SMILES: C1(N(C2=CC=C(C3=C4C(=CC=C3)C=CC=N4)C=C2)C2=CC=C(C3=C4C(=CC=C3)C=CC=N4)C=C2)=CC=C(C2=C3C(=CC=C2)C=CC=N3)C=C1

Computed Properties

  • Exact Mass: 626.24704697g/mol
  • Monoisotopic Mass: 626.24704697g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 49
  • Rotatable Bond Count: 6
  • Complexity: 895
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 10.8
  • Topological Polar Surface Area: 41.9Ų

Experimental Properties

  • Density: 1.257±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Insuluble (5.3E-7 g/L) (25 ºC),

TQTPA , Tris(4-(quinolin-8-yl)phenyl)aMine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
2078124-1g
Tris(4-(quinolin-8-yl)phenyl)amine
1142945-07-0 98%
1g
¥8663.00 2024-08-09
A2B Chem LLC
AE24618-1g
TQTPA , Tris(4-(quinolin-8-yl)phenyl)aMine
1142945-07-0 Sublimed,>99%(HPLC)
1g
$2464.00 2024-04-20

Additional information on TQTPA , Tris(4-(quinolin-8-yl)phenyl)aMine

Exploring TQTPA (Tris(4-(quinolin-8-yl)phenyl)amine, CAS No. 1142945-07-0): A Versatile Compound for Advanced Materials

In the realm of advanced organic materials, TQTPA (Tris(4-(quinolin-8-yl)phenyl)amine, CAS No. 1142945-07-0) has emerged as a compound of significant interest due to its unique structural and electronic properties. This triarylamine derivative is characterized by its star-shaped molecular architecture, which combines a central amine core with three quinoline-phenyl arms. Such a design not only enhances its thermal stability but also imparts remarkable charge-transport capabilities, making it a promising candidate for applications in organic electronics and optoelectronic devices.

The synthesis of TQTPA involves a multi-step process that ensures high purity and yield, critical for its performance in sensitive applications. Researchers have focused on optimizing its photophysical properties, such as absorption and emission spectra, to tailor its use in light-emitting diodes (OLEDs) and photovoltaic cells. Its high hole mobility and low ionization potential further underscore its suitability as a hole-transport material (HTM) in next-generation displays and energy-harvesting technologies.

Recent advancements in organic semiconductors have sparked a surge in demand for compounds like TQTPA. Users searching for "high-efficiency HTM materials" or "quinoline-based optoelectronic compounds" often encounter this molecule in cutting-edge research. Its compatibility with solution-processing techniques also aligns with the industry's shift toward low-cost, large-area fabrication methods, addressing key challenges in flexible electronics.

Beyond electronics, TQTPA has shown potential in sensor technologies, where its fluorescence quenching behavior enables selective detection of analytes. This versatility has led to inquiries about its "chemical sensing applications" and "molecular design principles," reflecting broader interest in multifunctional materials. Environmental stability and low toxicity further enhance its appeal for sustainable innovations.

In summary, TQTPA (CAS No. 1142945-07-0) exemplifies the convergence of molecular engineering and applied materials science. As research continues to unlock its full potential, this compound is poised to play a pivotal role in shaping the future of smart materials and green technologies.

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